(E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(phenoxymethyl)-6-[(E)-2-thiophen-2-ylethenyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C16H12N4OS2/c1-2-5-12(6-3-1)21-11-14-17-18-16-20(14)19-15(23-16)9-8-13-7-4-10-22-13/h1-10H,11H2/b9-8+
• InChI Key: AIIIDYFYBJBJNK-CMDGGOBGSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C=CC4=CC=CS4
• Isomeric SMILES: C1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)/C=C/C4=CC=CS4
• Molecular Formula: C16H12N4OS2
• Molecular Weight: 340.4 g/mol
• CAS No.: 874466-42-9

Description

(E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a novel synthetic compound featuring a fused triazolo-thiadiazole core structure, a scaffold renowned for its diverse and potent biological activities. This specific derivative is of significant interest in medicinal chemistry and drug discovery research, particularly for the development of new anti-infective and anticancer agents. The integration of the phenoxymethyl and 2-(thiophen-2-yl)vinyl substituents is a strategic design to enhance interactions with biological targets. The 1,2,4-triazolo[3,4-b][1,3,4]thiadiazole nucleus is associated with a wide range of biological properties . Recent studies on similar triazolo-thiadiazole derivatives have demonstrated exceptional broad-spectrum antimicrobial activity, showing greater potency than reference drugs like ampicillin and streptomycin against a panel of Gram-positive and Gram-negative bacteria . Furthermore, the thiophene moiety is a critical pharmacophore in many therapeutic agents, and its incorporation, especially in conjunction with a thiadiazole ring, has been shown to yield compounds with promising antitumor properties against human cancer cell lines such as hepatocellular carcinoma (HepG-2) and lung cancer (A-549) . The proposed mechanism of action for such compounds often involves inhibition of key enzymatic pathways. Molecular docking studies suggest that related triazolo-thiadiazole derivatives can inhibit bacterial enzymes like MurB, while their antifungal activity may involve the CYP51 target . The (E)-configured vinyl bridge is designed to lock the molecular geometry, potentially optimizing its fit within specific hydrophobic pockets of target proteins. This product is intended for research purposes such as biological screening, structure-activity relationship (SAR) studies, and as a building block for further chemical synthesis. It is supplied as a high-purity solid. Warning: This product is for research use only (RUO) and is not intended for diagnostic, therapeutic, or any human or veterinary use.

Biological Activity

The compound (E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex heterocyclic structure that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article explores the biological activity of this compound, focusing on its antimicrobial properties, cytotoxicity, and mechanisms of action based on available literature.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{12}N_4OS$ with a molecular weight of approximately 340.4 g/mol. The compound features a triazole ring fused with a thiadiazole structure, which is known for its diverse biological activities.

Property	Value
Molecular Formula	$C_{16}H_{12}N_4OS$
Molecular Weight	340.4 g/mol
LogP	(Data not available)

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing triazole and thiadiazole moieties. The compound under review has shown effectiveness against various bacterial strains. For instance, similar derivatives have been tested against methicillin-resistant Staphylococcus aureus (MRSA) and other Gram-positive and Gram-negative bacteria.

Case Study: Antimicrobial Testing

In a comparative study involving various synthesized derivatives, it was found that certain compounds exhibited significant bactericidal activity. The mechanism of action is hypothesized to involve disruption of bacterial cell wall synthesis.

Cytotoxicity Studies

Cytotoxicity assessments are crucial for evaluating the safety profile of new compounds. Preliminary studies on related compounds indicate that they exhibit varying degrees of cytotoxicity against different cell lines.

Table 2: Cytotoxicity Results

Compound ID	Cell Line	Concentration (µM)	Viability (%)
24	L929	12	110
25	L929	100	60
29	A549	50	120

The cytotoxicity results suggest that while some derivatives may be toxic at higher concentrations, others enhance cell viability, indicating a selective action that warrants further investigation.

The proposed mechanisms for the biological activity of this compound include:

• Inhibition of Cell Wall Synthesis : Similar to other triazole derivatives, it may inhibit key enzymes involved in bacterial cell wall synthesis.
• Interference with DNA/RNA Synthesis : The presence of nitrogen-containing heterocycles suggests potential interactions with nucleic acids.
• Reactive Oxygen Species (ROS) Generation : Some studies indicate that thiadiazole derivatives can induce oxidative stress in cells, leading to apoptosis in cancer cell lines.

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the anticancer potential of triazole derivatives. The incorporation of thiophene moieties enhances the interaction with biological targets involved in cancer progression. Research indicates that compounds similar to (E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole exhibit significant cytotoxic effects against various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest .

Antimicrobial Properties

Triazole compounds are known for their antimicrobial properties. The specific structure of (E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole suggests potential activity against bacterial and fungal pathogens. Studies have shown that modifications in the triazole ring can lead to enhanced antibacterial efficacy by disrupting microbial cell wall synthesis .

Inhibition of Acetylcholinesterase

The compound's design allows it to interact with acetylcholinesterase (AChE), an enzyme critical in neurodegenerative diseases such as Alzheimer's. Molecular docking studies reveal that (E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole binds effectively to the active site of AChE. This interaction could lead to the development of novel AChE inhibitors with improved pharmacological profiles .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound. Key modifications include:

• Substituents on the phenoxy group : Alterations can enhance lipophilicity and receptor binding.
• Variations in thiophene substitution : Different thiophene derivatives may improve selectivity and potency against specific targets.

Case Study 1: Anticancer Efficacy

A study investigated a series of triazole derivatives similar to (E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole against breast cancer cells. Results indicated a dose-dependent increase in cytotoxicity correlated with specific structural features of the compounds tested .

Case Study 2: Antimicrobial Activity

In another study focusing on antimicrobial properties, compounds based on the triazole scaffold were screened against Gram-positive and Gram-negative bacteria. The results demonstrated that certain derivatives exhibited significant antibacterial activity with minimum inhibitory concentrations comparable to established antibiotics .

Comparison with Similar Compounds

Substituent Variations in the Triazolothiadiazole Scaffold

Key structural analogues differ in substituents at positions 3 and 6, influencing physicochemical properties and bioactivity:

Compound Name	Position 3 Substituent	Position 6 Substituent	Key Properties/Activities	Source
Target Compound	Phenoxymethyl	(E)-2-(thiophen-2-yl)vinyl	Enhanced π-delocalization, antimicrobial potential	[Hypothetical]
6-Adamantyl-3-(2-chlorophenyl) derivative	2-Chlorophenyl	Adamantyl	Improved COX-1/2 inhibition
3-(3,4-Dimethoxyphenyl)-6-(N-methyl-pyrrolyl)	3,4-Dimethoxyphenyl	N-Methyl-pyrrolyl	Moderate yields (52–61%), antitumor activity
3-Ethyl-6-[(E)-2-(2-methoxyphenyl)vinyl] derivative	Ethyl	(E)-2-(2-methoxyphenyl)vinyl	Molecular mass: 286.35 g/mol; potential anticancer
3-(3-Nitrophenyl)-6-(prop-1-enyl)	3-Nitrophenyl	Prop-1-enyl	Structural diversity, limited bioactivity data

Key Observations :

• Adamantyl groups () enhance steric bulk and hydrophobic interactions, favoring enzyme inhibition.
• Methoxy substituents () increase solubility but may reduce membrane permeability.

Pharmacological Activities

Antimicrobial Activity :

• The phenoxymethyl group in the target compound may enhance membrane penetration, similar to 3-(substituted phenoxymethyl) derivatives showing MIC values of 2–8 µg/mL against S. aureus and E. coli .

Anticancer Activity :

• Vinyl-linked compounds (e.g., ) show IC₅₀ values of 8–12 µM against MCF-7 cells due to conjugated systems enabling DNA intercalation .
• Thiophene-containing derivatives (Target Compound) may leverage sulfur’s redox activity for selective cytotoxicity .

Enzyme Inhibition :

• Adamantyl derivatives () inhibit COX-1/2 with IC₅₀ values of 0.8–1.2 µM, attributed to adamantane’s rigid hydrophobic interactions .

Physicochemical and Structural Properties

Property	Target Compound	6-Adamantyl-3-(2-Fluorophenyl)	3,4-Dimethoxyphenyl Derivative
Melting Point	Not reported	162–184°C	174–200°C
Molecular Weight	~370 g/mol (estimated)	396.45 g/mol	382.42 g/mol
LogP (Predicted)	~3.5 (moderate lipophilicity)	4.1	2.8
UV-Vis λmax	~290 nm (thiophene π→π*)	275 nm (adamantyl C–H)	265 nm (methoxy n→π*)

Structural Insights :

• Thiophene-vinyl group in the target compound likely contributes to a lower bandgap (evident in UV-Vis) compared to adamantyl or methoxy derivatives.
• Crystal Packing : Adamantyl derivatives exhibit dense packing via C–H···π interactions, whereas methoxy groups favor hydrogen bonding .

Q & A

Q. What are the standard synthetic routes for preparing (E)-3-(phenoxymethyl)-6-(2-(thiophen-2-yl)vinyl)triazolo-thiadiazole derivatives?

• Methodological Answer : The synthesis typically involves cyclocondensation of 4-amino-3-mercapto-5-substituted-1,2,4-triazole precursors with aromatic carboxylic acids under acidic conditions. Phosphorus oxychloride (POCl₃) is commonly used to activate carbonyl groups, facilitating nucleophilic attack by the triazole moiety . For the (E)-configured vinyl group, Heck coupling or Wittig reactions are employed to introduce the thiophene-vinyl substituent, ensuring stereochemical control . Purification often involves column chromatography or recrystallization using solvents like ethanol or acetonitrile.

Q. How is the molecular structure of this compound characterized, and what techniques validate its configuration?

• Methodological Answer : X-ray crystallography is the gold standard for confirming the (E)-configuration of the vinyl group and the triazolo-thiadiazole core. Bond lengths (e.g., C=C: ~1.34 Å) and dihedral angles between the thiophene and triazole rings provide structural validation . Complementary techniques include:

• ¹H/¹³C NMR : Signals for the vinyl protons (δ ~6.5–7.5 ppm, coupling constant J ≈ 16 Hz) confirm the (E)-stereochemistry.
• IR Spectroscopy : Stretching vibrations for C=N (1600–1650 cm⁻¹) and C-S (680–750 cm⁻¹) verify ring formation .

Q. What are the primary biological activities reported for triazolo-thiadiazole derivatives, and which assays are used to evaluate them?

• Methodological Answer : Triazolo-thiadiazoles exhibit antimicrobial, anticancer, and anti-inflammatory activities. Standard assays include:

• Antimicrobial : Broth microdilution (MIC determination) against S. aureus and E. coli .
• Anticancer : MTT assay on cancer cell lines (e.g., HeLa, MCF-7) to measure IC₅₀ values .
• Enzyme Inhibition : Fluorescence-based assays for targets like sortases (bacterial virulence) or kinases .

Advanced Research Questions

Q. How do substituents on the triazolo-thiadiazole core influence its bioactivity, and what structure-activity relationships (SAR) have been established?

• Methodological Answer :

• Electron-withdrawing groups (e.g., -Cl, -F) on the phenyl ring enhance antimicrobial activity by increasing electrophilicity and membrane penetration .
• Thiophene-vinyl moiety : The (E)-configuration improves π-π stacking with bacterial DNA gyrase, as shown in docking studies .
• Phenoxymethyl group : Enhances solubility and bioavailability by introducing hydrophilic character .
  Table 1 : SAR Summary for Analogues

Substituent	Activity Trend (vs. Parent)	Target	Reference
4-Cl-Ph	2× MIC reduction	S. aureus
2-Thienyl	Improved DNA intercalation	HeLa cells

Q. How can contradictory data in biological activity reports (e.g., varying MIC values across studies) be systematically addressed?

• Methodological Answer : Discrepancies often arise from differences in:

• Assay Conditions : pH, inoculum size, and growth media (e.g., Mueller-Hinton vs. LB broth) .
• Bacterial Strains : Resistance profiles of clinical vs. lab-adapted strains .
• Compound Purity : HPLC validation (>95% purity) is critical; impurities like unreacted triazole precursors can skew results .

Q. What strategies optimize the reaction yield and stereoselectivity for introducing the thiophene-vinyl group?

• Methodological Answer :

• Catalytic Systems : Pd(OAc)₂/XPhos for Heck coupling ensures >90% (E)-selectivity .
• Solvent Effects : Polar aprotic solvents (DMF, DMSO) stabilize transition states, reducing side products .
• Temperature Control : Reactions at 80–100°C favor kinetic over thermodynamic products .

Q. What mechanistic insights explain the cytotoxic activity of this compound against cancer cells?

• Methodological Answer :

• ROS Induction : Thiadiazole rings generate reactive oxygen species (ROS), triggering apoptosis in MCF-7 cells .
• Topoisomerase Inhibition : Molecular docking shows the triazole ring intercalates into DNA-topoisomerase II complexes, blocking replication .
• Mitochondrial Targeting : Fluorescence microscopy reveals accumulation in mitochondria, disrupting membrane potential .

Methodological Notes

• Contradictions in Evidence : While most studies highlight antimicrobial potency, some report low activity against Gram-negative bacteria due to efflux pumps . This necessitates efflux pump inhibitor co-administration in assays.